Cas no 756525-93-6 (Mal-amido-PEG8-NHS ester)

• Product Name: Mal-amido-PEG8-NHS ester
• CAS No: 756525-93-6
• MF: C₃₀H₄₇N₃O₁₅
• MW: 689.705290079117
• MDL: MFCD11041144
• CID: 1057980
• PubChem ID: 329765748
• Update Time: 2025-10-31

Mal-amido-PEG8-NHS ester Chemical and Physical Properties

Names and Identifiers

• Α-MALEIMIDOPROPIONYL-Ω-SUCCINIMIDYL-8(ETHYLENE GLYCOL)
• alpha-MaleiMidopropionyl-oMega-succiniMidyl-8(ethylene glycol)
• Mal-PEG8-NHS
• 4,7,10,13,16,19,22,25-Octaoxa-28- azahentriacontanoic acid, 31-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-29-oxo-, 2,5-diox...
• Maleimide-PEG8-NHS Ester
• 31-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-29-oxo-4,7,10,13,16,19,22,25-octaoxa-28-azahentriacontanoic acid 2,5-dioxo-1-pyrrolidinyl ester
• Maleimide PEG8 succinimidyl ester
• Mal-amido-PEG8-NHS ester
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)propionylamino]- ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)-propionylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
• MFCD11041144
• GS-9368
• CS-W020873
• E85813
• Mal-amido-PEG8 NHS ester
• 756525-93-6
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)- propionylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
• O-succiniMidyl-8(ethylene glycol)
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)propionylamino]-ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
• CHEMBL4206133
• MTPWCXBUZLEBDD-UHFFFAOYSA-N
• Mal-NH-PEG8-NHS
• Maleimide-NH-PEG8-CH2CH2COONHS Ester
• SCHEMBL3487882
• Mal-NH-PEG8-CH2CH2COONHS
• ZB1005
• HY-W040133
• Mal-amido-PEG8-NHS
• 2,5-dioxopyrrolidin-1-yl 1-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16,19,22,25,28-octaoxa-4-azahentriacontan-31-oate
• A902391
• AKOS027257175
• 3-[2-[2-[2-[2-[2-[2-[2-[[3-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)-propionylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
• BP-22159
• A-MaleiMidopropionyl-
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)-propionylamino]-ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]-propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
• Maleimide-PEG8-succinimidyl ester
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• 3-[2-[2-[2-[2-[2-[2-[2-[[3-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)-propionylamino]-ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]-propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
• 1-Maleinimido-3-oxo-7,10,13,16,19,22,25,28-octaoxa-4-azahentriacontan-31-oic acid succinimidyl ester
• DA-75263

• MDL： MFCD11041144
• Inchi： 1S/C30H47N3O15/c34-25(5-8-32-26(35)1-2-27(32)36)31-7-10-41-12-14-43-16-18-45-20-22-47-24-23-46-21-19-44-17-15-42-13-11-40-9-6-30(39)48-33-28(37)3-4-29(33)38/h1-2H,3-24H2,(H,31,34)
• InChI Key： MTPWCXBUZLEBDD-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 689.30071780g/mol
• Monoisotopic Mass: 689.30071780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 48
• Rotatable Bond Count: 33
• Complexity: 992
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 204Ų

Mal-amido-PEG8-NHS ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides
• Other Chemical additives

Additional information on Mal-amido-PEG8-NHS ester

Mal-amido-PEG8-NHS ester (CAS No. 756525-93-6): A Versatile Conjugation Reagent for Biomedical Applications

Mal-amido-PEG8-NHS ester (CAS No. 756525-93-6) is a highly versatile conjugation reagent that has gained significant attention in the field of biomedicine due to its unique chemical properties and broad range of applications. This compound, also known as maleimide-PEG8-NHS ester, combines the reactivity of a maleimide group with the flexibility and biocompatibility of a polyethylene glycol (PEG) spacer, terminated by an NHS ester. The combination of these functional groups makes it an ideal choice for the site-specific modification of biomolecules, such as proteins, peptides, and antibodies.

The maleimide group in Mal-amido-PEG8-NHS ester is highly reactive towards thiol groups (-SH), which are commonly found in cysteine residues of proteins. This selective reactivity allows for precise and efficient conjugation to target biomolecules without affecting other functional groups. The NHS ester at the other end of the PEG spacer can react with primary amines (-NH2), which are prevalent in the side chains of lysine residues and the N-termini of proteins. This dual reactivity enables the formation of stable amide bonds, ensuring long-term stability and functionality of the conjugated product.

The PEG8 spacer in Mal-amido-PEG8-NHS ester is a critical component that imparts several advantageous properties to the conjugate. PEGylation, or the attachment of polyethylene glycol chains to biomolecules, is a well-established technique in pharmaceutical and biotechnological research. PEGylation can enhance the solubility, stability, and bioavailability of conjugated biomolecules while reducing their immunogenicity and clearance rate from the body. The PEG8 spacer in this compound provides an optimal balance between these benefits, making it suitable for a wide range of applications.

Recent advancements in biomedical research have further highlighted the potential of Mal-amido-PEG8-NHS ester in various therapeutic and diagnostic contexts. For instance, a study published in Journal of Medicinal Chemistry demonstrated the use of this reagent for the site-specific modification of therapeutic antibodies to improve their pharmacokinetic properties. The researchers conjugated a small molecule drug to an antibody using Mal-amido-PEG8-NHS ester, resulting in a conjugate with enhanced stability and reduced off-target effects.

In another application, Mal-amido-PEG8-NHS ester has been utilized for the development of targeted drug delivery systems. By conjugating targeting ligands to nanoparticles or liposomes using this reagent, researchers have been able to achieve selective delivery of drugs to specific tissues or cells. This approach has shown promise in cancer therapy, where targeted delivery can enhance treatment efficacy while minimizing systemic toxicity.

The versatility of Mal-amido-PEG8-NHS ester extends beyond therapeutic applications. In diagnostic imaging, this reagent has been used to label biomolecules with imaging agents such as fluorophores or radionuclides. The high specificity and efficiency of conjugation provided by Mal-amido-PEG8-NHS ester ensure that labeled biomolecules retain their biological activity and can be used for accurate and sensitive detection in various imaging modalities.

In summary, Mal-amido-PEG8-NHS ester (CAS No. 756525-93-6) is a powerful tool in the arsenal of biomedical researchers and pharmaceutical developers. Its unique combination of chemical functionalities makes it an excellent choice for site-specific modification and conjugation of biomolecules, with applications ranging from drug development to diagnostic imaging. As research continues to advance, it is likely that new and innovative uses for this versatile reagent will be discovered, further expanding its impact on biomedicine.